Cas no 88267-81-6 (2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-)

2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo- structure
88267-81-6 structure
Product name:2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-
CAS No:88267-81-6
MF:C10H7N3O
MW:185.182081460953
CID:639286
PubChem ID:13111348

2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-
    • 1-methyl-4-oxoquinazoline-2-carbonitrile
    • DTXSID80518577
    • 88267-81-6
    • 1-Methyl-4-oxo-1,4-dihydroquinazoline-2-carbonitrile
    • Inchi: InChI=1S/C10H7N3O/c1-13-8-5-3-2-4-7(8)10(14)12-9(13)6-11/h2-5H,1H3
    • InChI Key: GGXRSFLTCIYLDK-UHFFFAOYSA-N
    • SMILES: CN1C2=CC=CC=C2C(=O)N=C1C#N

Computed Properties

  • Exact Mass: 185.058911855g/mol
  • Monoisotopic Mass: 185.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5Ų
  • XLogP3: 1

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